Cas no 61860-01-3 (Cyclopropanecarboxylic acid, 2,2-bis(trifluoromethyl)-, methyl ester)
61860-01-3 structure
Product Name:Cyclopropanecarboxylic acid, 2,2-bis(trifluoromethyl)-, methyl ester
CAS No:61860-01-3
MF:C7H6F6O2
MW:236.111763477325
CID:464376
PubChem ID:71391598
Update Time:2025-04-19
Cyclopropanecarboxylic acid, 2,2-bis(trifluoromethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylic acid, 2,2-bis(trifluoromethyl)-, methyl ester
- methyl 2,2-bis(trifluoromethyl)cyclopropane-1-carboxylate
- 61860-01-3
- DTXSID90813429
-
- Inchi: 1S/C7H6F6O2/c1-15-4(14)3-2-5(3,6(8,9)10)7(11,12)13/h3H,2H2,1H3
- InChI Key: UXVIGMRRZYARFR-UHFFFAOYSA-N
- SMILES: FC(C1(C(F)(F)F)CC1C(=O)OC)(F)F
Computed Properties
- Exact Mass: 236.02718
- Monoisotopic Mass: 236.02719840g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Cyclopropanecarboxylic acid, 2,2-bis(trifluoromethyl)-, methyl ester Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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